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Compound of Interest

Compound Name: Ac-WLA-AMC

Cat. No.: B8088751

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with the
fluorogenic peptide substrate, Ac-WLA-AMC (Acetyl-L-tryptophyl-L-leucyl-L-alanyl-7-amino-4-
methylcoumarin). Adherence to these guidelines is critical for ensuring laboratory safety and
maintaining the integrity of your experimental results.

Ac-WLA-AMC is a valuable tool for measuring the chymotrypsin-like activity of the B5c subunit
of the 20S proteasome.[1][2] Upon cleavage by the proteasome, the highly fluorescent
molecule 7-amino-4-methylcoumarin (AMC) is released, providing a quantifiable measure of
enzyme activity.[1][2] While instrumental in research, this compound necessitates careful
handling due to its chemical properties and potential hazards.

Essential Safety and Handling Precautions

Hazard ldentification and Personal Protective Equipment (PPE):

The Safety Data Sheet (SDS) for Ac-WLA-AMC classifies it as having acute oral toxicity
(Category 4) and being very toxic to aquatic life with long-lasting effects (Acute and Chronic
Category 1). The fluorescent component, 7-amino-4-methylcoumarin (AMC), is a known skin,
eye, and respiratory irritant. Therefore, a comprehensive approach to personal protection is
mandatory.
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Required Personal Protective Equipment

Hazard
(PPE)
Work in a well-ventilated area, preferably a
chemical fume hood. For nuisance exposures to
the lyophilized powder, an N95 (US) or P1 (EU
Inhalation EN 143) particle respirator is recommended. For

higher-level protection, use type OV/AG/P99
(US) or ABEK-P2 (EU EN 143) respirator

cartridges.

Skin Contact

Chemical-resistant gloves (nitrile or latex are
suitable for general handling). Change gloves
immediately if contaminated. A lab coat or other
protective clothing is required to prevent skin

exposure.

Eye Contact

Safety glasses with side shields or chemical

safety goggles are mandatory.

Ingestion

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the entire lifecycle of Ac-WLA-AMC in the

laboratory, from initial receipt and storage to the final disposal of waste.

Receiving and Storage:

e Upon receipt, inspect the packaging for any damage.

e The lyophilized powder should be stored at -20°C to -80°C for long-term stability.[3]

e Protect the compound from light and moisture.[3]

Reconstitution and Aliquoting:

» Before opening, allow the vial to equilibrate to room temperature to prevent condensation.
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e Ac-WLA-AMC is soluble in DMSO.[3] Prepare a stock solution of at least 10 mM in DMSO.
[3]

e To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution
into single-use volumes and store them at -20°C to -80°C.[3]

Experimental Use:

A detailed protocol for a proteasome activity assay using Ac-WLA-AMC is provided in the
"Experimental Protocols" section below.

Waste Disposal Plan:

All waste containing Ac-WLA-AMC must be treated as hazardous chemical waste.

» Liquid Waste: Collect all solutions containing Ac-WLA-AMC (including the first rinse of any
containers) in a designated, sealed, and clearly labeled hazardous waste container. The
container should be stored in a secondary containment bin.

e Solid Waste: Dispose of contaminated consumables such as pipette tips, gloves, and empty
vials as solid hazardous waste. Place these items in a designated, lined, and labeled
container.

o Container Disposal: Empty vials must be thoroughly rinsed. The first rinseate must be
collected as hazardous waste. Subsequent rinses can be disposed of according to your
institution's guidelines. The rinsed and dried container can then be disposed of as regular lab
glass, with the label defaced or removed.

» Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
waste disposal company. Do not dispose of Ac-WLA-AMC down the drain or in regular
trash.[4]

Quantitative Data Summary
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Property Value Source
Molecular Formula C32H37Ns06 [5]
Molecular Weight 587.7 g/mol [5]
Solubility Soluble in DMSO (=10 mM) [3]
Storage Temperature -20°C to -80°C [3]
Excitation Wavelength ~345 nm [3]
Emission Wavelength ~445 nm [3]
Working Concentration 20-50 uM [1]

Experimental Protocols

Proteasome Activity Assay using Ac-WLA-AMC:

This protocol is a general guideline. Specific concentrations and incubation times may need to

be optimized for your experimental system.
Materials:
e Ac-WLA-AMC stock solution (e.g., 10 mM in DMSO)

» Assay Buffer (e.g., 50 mM Tris, pH 7.5)

» Purified 20S proteasome or cell lysate containing proteasome activity

e 0.035% SDS solution (for 20S proteasome activation)[1][3]

o Black, flat-bottom 96-well plate
e Fluorescence microplate reader

Procedure:

o Prepare Assay Buffer: Prepare the desired volume of assay buffer.
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o Activate 20S Proteasome (if using purified enzyme): If you are using a purified 20S
proteasome, it may require activation. This can be achieved by including 0.035% SDS in the
assay buffer.[1][3]

e Prepare Reagents:

o Ac-WLA-AMC Working Solution: Dilute the Ac-WLA-AMC stock solution in assay buffer
to the desired final working concentration (typically between 20-50 uM).[1] Protect from
light.

o Enzyme/Lysate Preparation: Dilute the purified proteasome or cell lysate to the desired
concentration in assay buffer.

e Assay Setup:
o Add your enzyme or cell lysate to the wells of the black 96-well plate.

o Include appropriate controls, such as a no-enzyme control (assay buffer only) and a
positive control if available.

« Initiate Reaction: Add the Ac-WLA-AMC working solution to all wells to start the reaction.

o Measure Fluorescence: Immediately begin measuring the fluorescence intensity at an
excitation wavelength of ~345 nm and an emission wavelength of ~445 nm.[3] Take kinetic
readings at regular intervals (e.g., every 1-2 minutes) for a set period (e.g., 30-60 minutes) at
a constant temperature (e.g., 37°C).

» Data Analysis: Determine the rate of the reaction by calculating the slope of the linear portion
of the fluorescence versus time curve.

Visualized Workflow
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Safe Handling Workflow for Ac-WLA-AMC
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Caption: Workflow for the safe handling of Ac-WLA-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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